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Compound of Interest

Compound Name: Dumorelin

Cat. No.: B1628477

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the immunohistochemical (IHC)
detection of the Dumorelin target, the G-protein coupled receptor 147 (GPR147), also known
as the Neuropeptide FF receptor 1 (NPFFR1). Dumorelin is a synthetic peptide analogous to
the mammalian gonadotropin-inhibitory hormone (GnlH) and its human homologs, RFamide-
related peptide-1 (RFRP-1) and RFRP-3.[1] GPR147 is the cognate receptor for these peptides
and plays a crucial role in regulating the hypothalamic-pituitary-gonadal axis.[1][2][3]

Target Information: GPR147

» Official Name: G-protein coupled receptor 147

o Aliases: Neuropeptide FF receptor 1 (NPFFR1), GnIH receptor (GnlH-R)
e Protein Class: G-protein coupled receptor (GPCR)

» Signaling Pathway: GPR147 is coupled to the inhibitory G-protein, Gai. Upon ligand binding,
it inhibits adenylyl cyclase activity, leading to a decrease in intracellular cyclic AMP (CAMP)
levels and subsequent reduction in Protein Kinase A (PKA) activity.[3] This signaling cascade
ultimately modulates the synthesis and release of gonadotropins.

o Cellular Localization: Primarily localized to the cell membrane.
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» Tissue Distribution: GPR147 expression is predominantly found in the brain, specifically in
the hypothalamus and the pituitary gland.[1][2][4] In the pituitary, it is expressed in
gonadotropes, the cells that produce luteinizing hormone (LH) and follicle-stimulating
hormone (FSH).[1]

Signaling Pathway

The binding of Dumorelin (or endogenous ligands like GnIH/RFRP) to GPR147 initiates an
intracellular signaling cascade that results in the inhibition of gonadotropin release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Identification of Human GnlH Homologs, RFRP-1 and RFRP-3, and the Cognate
Receptor, GPR147 in the Human Hypothalamic Pituitary Axis - PMC [pmc.ncbi.nlm.nih.gov]

e 2. Gonadotropin-inhibitory hormone action in the brain and pituitary - PMC
[pmc.ncbi.nlm.nih.gov]

o 3. researchgate.net [researchgate.net]

e 4. ldentification of Human GnlH Homologs, RFRP-1 and RFRP-3, and the Cognate
Receptor, GPR147 in the Human Hypothalamic Pituitary Axis [escholarship.org]

 To cite this document: BenchChem. [Application Notes and Protocols for
Immunohistochemical Detection of Dumorelin Target: GPR147]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b162847 7#immunohistochemistry-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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